![molecular formula C11H14Si B1583190 1-Phenyl-2-(trimethylsilyl)acetylene CAS No. 2170-06-1](/img/structure/B1583190.png)
1-Phenyl-2-(trimethylsilyl)acetylene
Overview
Description
1-Phenyl-2-(trimethylsilyl)acetylene is an SiMe3-substituted alkyne . It has a linear formula of C6H5C≡CSi(CH3)3 and a molecular weight of 174.31 .
Synthesis Analysis
The synthesis of 1-Phenyl-2-(trimethylsilyl)acetylene involves coupling with propargylic and allylic alcohols . Polymerization of 1-phenyl-2-trimethylsilylacetylene by various transition metal catalysts has also been reported .Molecular Structure Analysis
The molecular structure of 1-Phenyl-2-(trimethylsilyl)acetylene is represented by the linear formula C6H5C≡CSi(CH3)3 .Chemical Reactions Analysis
1-Phenyl-2-(trimethylsilyl)acetylene undergoes coupling with propargylic and allylic alcohols . It also undergoes polymerization by various transition metal catalysts .Physical And Chemical Properties Analysis
1-Phenyl-2-(trimethylsilyl)acetylene is a liquid with a boiling point of 87-88 °C/9 mmHg (lit.) and a density of 0.886 g/mL at 25 °C (lit.) . Its refractive index is n20/D 1.528 (lit.) .Scientific Research Applications
Synthesis of Donor-Stabilized Platinum Alkyne Complexes
1-Phenyl-2-(trimethylsilyl)acetylene is utilized in the synthesis of donor-stabilized platinum alkyne complexes . These complexes are significant in the study of organometallic chemistry and catalysis, providing insights into the structure and reactivity of transition metal-alkyne interactions.
Coupling Reactions
This compound undergoes coupling with propargylic and allylic alcohols . Such reactions are fundamental in creating complex molecules for pharmaceuticals and agrochemicals, showcasing the versatility of 1-Phenyl-2-(trimethylsilyl)acetylene in organic synthesis.
Polymerization Catalyst
It serves as a monomer in the polymerization process catalyzed by various transition metals . The resulting polymers have potential applications in materials science, particularly in developing new types of plastics and resins with unique properties.
Refractive Index Modification
The compound has a reported refractive index of n20/D 1.528 (lit.) . This property is essential in materials science, especially in designing optical materials where precise control over light propagation is required.
Boiling Point Determination for Distillation Processes
With a boiling point of 87-88 °C/9 mmHg (lit.) , 1-Phenyl-2-(trimethylsilyl)acetylene’s thermal characteristics are important for determining distillation parameters in chemical processing.
Density Functional Studies
The density of 0.886 g/mL at 25 °C (lit.) allows for its use in density functional studies, which are crucial in understanding molecular interactions and designing molecules with desired densities for various applications.
Safety and Handling Research
Safety data indicates that 1-Phenyl-2-(trimethylsilyl)acetylene requires careful handling due to its potential health hazards, such as skin and eye irritation . Research into safe handling and storage practices is vital for laboratory and industrial settings.
Mechanism of Action
Target of Action
It is known that this compound is aSiMe3-substituted alkyne , which suggests that it may interact with various biological targets depending on the specific context.
Mode of Action
1-Phenyl-2-(trimethylsilyl)acetylene: undergoes coupling with propargylic and allylic alcohols . This suggests that it can form bonds with these alcohols, potentially altering their structure and function.
Biochemical Pathways
It is known that this compound can undergo polymerization by various transition metal catalysts , indicating that it may be involved in the formation of polymers.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 1-Phenyl-2-(trimethylsilyl)acetylene . For instance, it should be stored under inert gas and should avoid light, air, and moisture as these conditions can lead to decomposition
Safety and Hazards
1-Phenyl-2-(trimethylsilyl)acetylene is classified as a combustible liquid . It may cause respiratory irritation, serious eye irritation, and skin irritation . It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye . Use of personal protective equipment and chemical impermeable gloves is advised .
Future Directions
properties
IUPAC Name |
trimethyl(2-phenylethynyl)silane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14Si/c1-12(2,3)10-9-11-7-5-4-6-8-11/h4-8H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZIXCCMXZQWTPB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)C#CC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90176086 | |
Record name | Silane, trimethyl(phenylethynyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90176086 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid; [Sigma-Aldrich MSDS] | |
Record name | 1-Phenyl-2-(trimethylsilyl)acetylene | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/19401 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
1-Phenyl-2-(trimethylsilyl)acetylene | |
CAS RN |
2170-06-1 | |
Record name | Silane, trimethyl(phenylethynyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002170061 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Silane, trimethyl(phenylethynyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90176086 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Phenyl-2-(trimethylsilyl)acetylene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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